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Compound of Interest |

Compound Name: 4-Bromo-3-chloro-5-fluoropyridine
CAS No.: 1211590-18-9
Cat. No.: B1379014
Get Quote
. J

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and
agrochemical research, the strategic use of functionalized heterocyclic building blocks is
paramount. 4-Bromo-3-chloro-5-fluoropyridine emerges as a highly valuable, yet
specialized, intermediate. Its unique arrangement of three distinct halogen atoms on a pyridine
core offers a rich platform for selective, sequential chemical modifications. This guide provides
an in-depth analysis of its properties, reactivity, and applications, designed for researchers and
drug development professionals seeking to leverage its synthetic potential. The strategic
placement of bromine, chlorine, and fluorine atoms allows for a nuanced approach to molecular
construction, where each halogen can be addressed with a high degree of chemoselectivity.

Section 1: Core Compound Identification and
Physicochemical Properties

Precise identification and understanding of a compound's physical properties are the
foundation of any successful experimental work. 4-Bromo-3-chloro-5-fluoropyridine is
registered under CAS number 1211590-18-9.[1][2][3]
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Key Identifiers and Structural Data

Property Value Source(s)

CAS Number 1211590-18-9 [1]121[3]

4-Bromo-3-chloro-5-
IUPAC Name . [1]
fluoropyridine

Molecular Formula CsH2BrCIFN [2]

Molecular Weight 210.43 g/mol [2]

DGAXTZFGBOIDAB-
INChl Key [41[5]
UHFFFAOYSA-N

Canonical SMILES C1=C(C(=C(C=N1)Br)CIF [4]

Physicochemical Characteristics

While extensive physical data for this specific isomer is not broadly published, properties can
be inferred from closely related structures and supplier information. For instance, the isomer 3-
Bromo-4-chloro-5-fluoropyridine is noted to be a solid.[5] Researchers should always refer to
the specific batch's Certificate of Analysis (CoA) for precise data.

Property Value Notes

_ Likely a solid at room
Physical Form Based on related structures.[5]
temperature.

A common storage condition
Recommended: Inert for reactive halogenated
Storage Temperature
atmosphere, 2-8°C. heterocycles to ensure long-

term stability.[5]

Section 2: Reactivity Profile and Synthetic Strategy

The true utility of 4-Bromo-3-chloro-5-fluoropyridine lies in the differential reactivity of its
three halogen substituents. This allows for a hierarchical approach to functionalization, which is
a cornerstone of efficient and elegant molecular synthesis.
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The C-Br bond at the 4-position is the most reactive site for classic metal-catalyzed cross-
coupling reactions. This is due to its lower bond dissociation energy compared to C-Cl and C-F
bonds, making it more susceptible to oxidative addition into a metal catalyst complex (e.g.,
Palladium(0)). This selective reactivity is fundamental to its role as a versatile building block.[6]

The C-Cl bond at the 3-position is significantly less reactive in cross-coupling reactions but can
be targeted under more forcing conditions or with specialized catalyst systems. It is also a
viable site for nucleophilic aromatic substitution (SNAr), although the electron-withdrawing
nature of the adjacent halogens and the ring nitrogen are the primary activators.

The C-F bond at the 5-position is the most robust and generally unreactive towards cross-
coupling. Its primary role is often as a stable substituent that modulates the electronic
properties (pKa, lipophilicity) of the final molecule or participates in key hydrogen bonding
interactions in a biological context.
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Caption: Selective functionalization pathways for 4-Bromo-3-chloro-5-fluoropyridine.
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Section 3: Key Applications in Drug Discovery and
Agrochemicals

Halogenated pyridines are privileged scaffolds in medicinal and agricultural chemistry. The
specific substitution pattern of 4-Bromo-3-chloro-5-fluoropyridine makes it an ideal starting
point for synthesizing complex molecules with potential biological activity.

¢ Medicinal Chemistry: It serves as a key intermediate for introducing a 3-chloro-5-
fluoropyridine moiety into a larger molecule.[6] This fragment is desirable for its ability to fine-
tune pharmacokinetic properties. The fluorine atom can enhance metabolic stability and
binding affinity, while the chlorine atom provides another point for potential modification or
steric bulk.

o Agrochemicals: Similar to its role in medicine, this compound is a building block for novel
pesticides, herbicides, and fungicides.[6] The halogen atoms contribute to the bioactivity and
stability of the final agrochemical product.[6]

Exemplary Synthetic Workflow: Suzuki-Miyaura Cross-
Coupling

The following protocol describes a standard, self-validating procedure for the selective
functionalization at the C4-Bomo position.

Objective: To synthesize a 4-aryl-3-chloro-5-fluoropyridine derivative.

Materials:

4-Bromo-3-chloro-5-fluoropyridine

Arylboronic acid (1.1 equivalents)

Palladium catalyst (e.g., Pd(PPhs)s, 2-5 mol%)

Base (e.g., K2COs or Cs2CO0s3, 2-3 equivalents)

Solvent (e.g., 1,4-Dioxane/Water or DME)
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Protocol:

Inert Atmosphere: To a flame-dried reaction vessel, add 4-Bromo-3-chloro-5-
fluoropyridine, the arylboronic acid, and the base.

Degassing: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 10-15
minutes. This step is critical to prevent the oxidation and deactivation of the Palladium(0)
catalyst.

Solvent & Catalyst Addition: Add the degassed solvent(s) followed by the palladium catalyst
under a positive pressure of inert gas.

Reaction: Heat the mixture to the required temperature (typically 80-100°C) and monitor the
reaction progress by TLC or LC-MS.

Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., Ethyl Acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous NazSOa, filter, and concentrate under
reduced pressure. Purify the crude product by column chromatography.
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Caption: Standard workflow for a Suzuki-Miyaura cross-coupling reaction.

Section 4: Safety, Handling, and Storage

As with all halogenated aromatic compounds, 4-Bromo-3-chloro-5-fluoropyridine and its
analogues must be handled with appropriate care. Safety data sheets for similar compounds
indicate they are typically classified as harmful and irritants.[7][8][9]
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Mandatory Safety Precautions

Hazard Class

Precautionary Measures

First Aid

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in
contact with skin, or if inhaled.
[71[10] Do not eat, drink, or
smoke when using.[7][8] Use
only in a well-ventilated area or
fume hood.[7][8]

IF SWALLOWED: Rinse
mouth. Call a POISON
CENTER or doctor if you feel
unwell.[7] IF INHALED:

Remove person to fresh air.[7]

Skin/Eye Irritation

Causes skin and serious eye
irritation.[7][10] Wear
protective gloves, protective
clothing, and eye/face

protection.[7][8]

IF ON SKIN: Wash with plenty
of soap and water.[7] IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[7]

Storage

Store under an inert
atmosphere.[5] Keep container
tightly closed in a dry, well-
ventilated place.[7]
Recommended temperature:
2-8°C.[5]

N/A

Handling Protocol:

Always consult the material-specific Safety Data Sheet (SDS) provided by the supplier

before use.

Conduct all manipulations within a certified chemical fume hood.

Wear standard personal protective equipment (PPE): safety goggles, a lab coat, and nitrile

gloves.

Avoid creating dust.

Ensure an eyewash station and safety shower are readily accessible.[11]
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Conclusion

4-Bromo-3-chloro-5-fluoropyridine is a potent synthetic intermediate whose value is defined
by the orchestrated reactivity of its halogen substituents. For the medicinal or agrochemical
scientist, it offers a reliable and versatile platform for accessing novel 4-substituted-3-chloro-5-
fluoropyridine derivatives. A thorough understanding of its reactivity profile, coupled with
stringent adherence to safety protocols, will enable researchers to fully exploit its synthetic
potential in the development of next-generation molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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